2-Chloro-3-cyclopropoxy-4-iodopyridine

• Molecular Formula: C8H7ClINO
• Molecular Weight: 295.50 g/mol
• IUPAC Name: 2-chloro-3-cyclopropyloxy-4-iodopyridine
• InChI: InChI=1S/C8H7ClINO/c9-8-7(12-5-1-2-5)6(10)3-4-11-8/h3-5H,1-2H2
• InChI Key: ZPZYDIVXUXYGJD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CN=C2Cl)I

Description

2-Chloro-3-cyclopropoxy-4-iodopyridine is a halogenated pyridine derivative featuring a chloro substituent at position 2, a cyclopropoxy group at position 3, and an iodine atom at position 4. This compound belongs to a class of pyridine derivatives widely studied for their structural diversity and utility in pharmaceutical, agrochemical, and materials research.

Preparation Methods

The synthesis of 2-Chloro-3-cyclopropoxy-4-iodopyridine typically involves the halogenation of pyridine derivatives. One common method is the iodination of 2-chloropyridine using iodotrimethylsilane as a catalyst . The reaction conditions often require an inert atmosphere and controlled temperatures to ensure the selective introduction of the iodine atom at the desired position on the pyridine ring. Industrial production methods may involve multi-step processes, including the preparation of intermediate compounds and subsequent functional group transformations.

Chemical Reactions Analysis

2-Chloro-3-cyclopropoxy-4-iodopyridine undergoes various chemical reactions, including:

Substitution Reactions: The chlorine and iodine atoms on the pyridine ring can be substituted with other functional groups using nucleophilic or electrophilic reagents.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Cyclization Reactions: The cyclopropoxy group can participate in cyclization reactions to form fused ring systems, which are valuable in the synthesis of complex organic molecules.

Scientific Research Applications

2-Chloro-3-cyclopropoxy-4-iodopyridine has several scientific research applications:

Chemistry: It serves as a building block in the synthesis of multifunctional pyridine derivatives, which are used in the development of new materials and catalysts.

Biology: The compound is used in the synthesis of biologically active molecules, including enzyme inhibitors and receptor modulators.

Medicine: It is a key intermediate in the production of pharmaceuticals, particularly those targeting neurological and inflammatory diseases.

Industry: The compound is utilized in the manufacture of agrochemicals, such as herbicides and insecticides, due to its ability to interact with biological targets in pests.

Mechanism of Action

The mechanism of action of 2-Chloro-3-cyclopropoxy-4-iodopyridine involves its ability to act as both a nucleophile and an electrophile. The presence of halogen atoms and the cyclopropoxy group allows the compound to participate in various chemical interactions and transformations. In biological systems, it can interact with specific molecular targets, such as enzymes and receptors, leading to the modulation of biochemical pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The substitution pattern at position 3 significantly influences the physicochemical and reactive properties of pyridine derivatives. Below is a comparative analysis of 2-Chloro-3-cyclopropoxy-4-iodopyridine and two closely related analogs:

Table 1: Structural and Functional Comparison of Pyridine Derivatives

Compound Name	Substituent at Position 3	Key Functional Groups	Potential Applications	References
2-Chloro-3-cyclopropoxy-4-iodopyridine	Cyclopropoxy	Ether, Cyclopropyl ring	Suzuki-Miyaura coupling; drug intermediates	-
2-Chloro-3-(dimethoxymethyl)-4-iodopyridine	Dimethoxymethyl	Acetal	Catalysis; stabilizing metal complexes
2-Chloro-4-iodopyridine-3-carboxylic acid	Carboxylic acid	Carboxylic acid	Peptide coupling; coordination chemistry

Key Differences:

Electronic Effects :

• The cyclopropoxy group (electron-donating via oxygen lone pairs) may enhance nucleophilic aromatic substitution reactivity at position 4 compared to the electron-withdrawing carboxylic acid group .
• The dimethoxymethyl substituent, being an acetal, offers steric bulk and hydrolytic stability, which is advantageous in catalytic systems .

The carboxylic acid derivative exhibits higher polarity, favoring aqueous solubility and ionic interactions in coordination chemistry .

Reactivity: The iodine at position 4 in all three compounds enables cross-coupling reactions (e.g., Ullmann, Sonogashira), but the nature of the position 3 substituent dictates compatibility with specific reaction conditions. For instance, the acid-sensitive dimethoxymethyl group may require protection under acidic environments .